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Compound of Interest

Compound Name: Quatacaine
CAS No.: 17692-45-4
Cat. No.: B1678623
Get Quote
. J

Executive Summary & Compound Identity

Quatacaine (Code: LA-012) is a tertiary amine local anesthetic of the amide class.[1]
Structurally homologous to Prilocaine, it is distinguished by an

-dimethyl substitution on the acyl chain.[1] This structural modification introduces steric
hindrance adjacent to the amide bond, theoretically enhancing stability against amidases and
altering the kinetics of channel block compared to its linear analogs.

o |[UPAC Name: 2-methyl-N-(2-methylphenyl)-2-(propylamino)propanamide[1]
e CAS: 17692-45-4[1]

e Class: Amide Local Anesthetic / Class Ib Antiarrhythmic (Functional)[1]

e Primary Target: Voltage-Gated Sodium Channel (Nav)

-subunit pore.[1]
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Molecular Mechanism of Action

To understand Quatacaine's affinity, one must analyze the "Modulated Receptor Hypothesis."
Like lidocaine, Quatacaine blocks sodium currents (

) by binding to a specific receptor site within the inner vestibule of the channel pore.

The Binding Site (The "Local Anesthetic Receptor")

The high-affinity binding site for Quatacaine is located in the S6 transmembrane segment of
Domain IV (DIV-S6).

o Key Residue: A highly conserved Phenylalanine (Phe-1764 in Nav1.2; Phe-1760 in Navl.
[1]5) and a Tyrosine residue located roughly one helical turn away.[1]

« Interaction: The aromatic ring of Quatacaine interacts via

stacking with the Phenylalanine, while the charged tertiary amine (protonated at
physiological pH) interacts electrostatically with the selectivity filter residues.

State-Dependent Binding Pathway

Quatacaine exhibits use-dependence (phasic block).[1] It binds with low affinity to the Resting
(Closed) state but with high affinity to the Open and Inactivated states.

Visualization: Modulated Receptor Pathway

The following diagram illustrates the kinetic transitions and the preferential binding of
Quatacaine (Drug) to the Inactivated state (
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Figure 1: State-dependent binding model. Quatacaine preferentially stabilizes the Inactivated
(1) state, prolonging the refractory period (ID state).

Isoform Selectivity and Binding Affinity[2]

A critical limitation in local anesthetic pharmacology is the lack of isoform selectivity. The
binding site (DIV-S6 Phenylalanine) is evolutionarily conserved across almost all Nav isoforms
(Navl.1l — Nav1.9).[1]

Predicted Affinity Profile

While specific

values for Quatacaine on every human isoform are rare in public datasets, we can derive its
profile based on its structural homology to Prilocaine and Lidocaine.
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Structural Kinetics (Quatacaine vs. Prilocaine)

Quatacaine differs from Prilocaine by an extra methyl group at the chiral center.
 Steric Hindrance: The

-dimethyl group makes Quatacaine bulkier.[1]
» Kinetic Consequence: This bulk usually slows the on-rate (

) slightly due to access resistance but significantly slows the off-rate (

), leading to a longer duration of action and more profound use-dependent block at high
frequencies compared to Prilocaine.[1]

Experimental Protocols for Validation
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To empirically determine the binding affinity (

) and isoform selectivity of Quatacaine, the following self-validating workflow is required.

Protocol A: Whole-Cell Voltage Clamp (Automated or
Manual)[1]

Objective: Determine the

for Tonic vs. Phasic block.

e Cell Line: HEK293 cells stably expressing hNav1.5 (or hNav1.7).
» Solutions:
o Intracellular:[2][3][4] CsF-based pipette solution (to block K+ currents).
o Extracellular: Standard Tyrode’s solution.[1]
» Voltage Protocol (Tonic Block):
o Hold at -120 mV (channels closed).
o Pulse to 0 mV (20 ms) at very low frequency (0.1 Hz).
o Apply Quatacaine (1, 10, 100, 1000
M).[1]
o Calculation: Fit peak current reduction to the Hill equation.
» Voltage Protocol (Use-Dependent Block):
o Train of 20 pulses to 0 mV at high frequency (10 Hz and 40 Hz).

o Validation: A "use-dependent” blocker like Quatacaine must show cumulative inhibition
(current decay) across the pulse train.[1]

Protocol B: The "Shift of Inactivation" Test
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This confirms binding to the Inactivated State.

e Protocol: Measure the steady-state inactivation (

) curve using a standard pre-pulse protocol (500 ms pre-pulses ranging from -120 mV to -40
mV).

Application: Apply Quatacaine at

concentration.

Result: If Quatacaine binds the inactivated state, the

of inactivation must shift toward more negative potentials (hyperpolarizing shift), indicating
the drug is stabilizing the non-conducting state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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